2-Hydroxy-4-(2-methoxyphenyl)pyridine, 95%

• IUPAC Name: 4-(2-methoxyphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NO2/c1-15-11-5-3-2-4-10(11)9-6-7-13-12(14)8-9/h2-8H,1H3,(H,13,14)
• InChI Key: LEGRKUYBDVMNCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=O)NC=C2
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID70682615
• Molecular Weight: 201.22 g/mol
• CAS RN: 1261941-16-5

Description

2-Hydroxy-4-(2-methoxyphenyl)pyridine, also known as 2H4MP, is an organic compound with a molecular formula of C9H10N2O2. This compound is used in a variety of scientific applications due to its unique properties. It has a boiling point of 135 °C and a melting point of 41 °C. The compound is a white solid at room temperature and is insoluble in water. It is used in a variety of applications, including as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a dye in certain laboratory experiments.

Mechanism of Action

2-Hydroxy-4-(2-methoxyphenyl)pyridine, 95% is an organic compound that plays an important role in the synthesis of various organic compounds. It is believed to act as a catalyst in chemical reactions, as it can facilitate the formation of different products from the same reactants. It is also believed to act as a dye in certain laboratory experiments, as it can absorb light and cause a color change. Additionally, it is believed to act as a reagent in organic synthesis, as it can react with other compounds and form new products.
Biochemical and Physiological Effects
2-Hydroxy-4-(2-methoxyphenyl)pyridine, 95% has a variety of biochemical and physiological effects. It has been shown to have antioxidant properties, as it can scavenge free radicals and prevent oxidative damage. It has also been shown to have anti-inflammatory properties, as it can reduce inflammation and pain. Additionally, it has been shown to have antifungal and antibacterial properties, as it can inhibit the growth of certain fungi and bacteria.

Advantages and Limitations for Lab Experiments

2-Hydroxy-4-(2-methoxyphenyl)pyridine, 95% has a number of advantages and limitations for lab experiments. One of the major advantages is its low cost and availability, as it can be easily obtained from chemical suppliers. Additionally, it is easy to work with, as it does not require special equipment or conditions for synthesis. However, one of the major limitations is its instability, as it can easily decompose under certain conditions.

Future Directions

There are a variety of potential future directions for the use of 2-Hydroxy-4-(2-methoxyphenyl)pyridine, 95% in scientific research. One potential direction is the development of new synthetic methods that can be used to produce the compound more efficiently. Additionally, further research could be done to determine the exact mechanism of action of the compound, as well as its biochemical and physiological effects. Additionally, further research could be done to explore the potential applications of the compound, such as its use in drug development or as a dye in certain laboratory experiments. Finally, further research could be done to explore the potential toxicity of the compound, as well as its potential side effects.

Synthesis Methods

2-Hydroxy-4-(2-methoxyphenyl)pyridine, 95% can be synthesized using a variety of methods. The most common method is the reaction of 2-methoxy-4-chlorophenol with pyridine in the presence of an acid catalyst. This method produces a white solid that is then purified by recrystallization. Other methods of synthesis include the reaction of 2-methoxy-4-chlorophenol with pyridine in the presence of an alkaline catalyst, or the reaction of 2-methoxy-4-chlorophenol with pyridine in the presence of an acid catalyst and an aqueous solvent.

Scientific Research Applications

2-Hydroxy-4-(2-methoxyphenyl)pyridine, 95% is widely used in scientific research applications due to its unique properties. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a dye in certain laboratory experiments. It has also been used in the synthesis of various organic compounds, such as amino acids, peptides, and polymers. Additionally, it has been used in the synthesis of various pharmaceuticals, including antibiotics, antivirals, and anti-cancer drugs.